N-cyclohex-3-en-1-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide

• IUPAC Name: N-cyclohex-3-en-1-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide
• InChI: InChI=1S/C16H21N3O3/c20-15(14-7-4-12-22-14)18-8-10-19(11-9-18)16(21)17-13-5-2-1-3-6-13/h1-2,4,7,12-13H,3,5-6,8-11H2,(H,17,21)
• InChI Key: ISKFJBLVHJJGRL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)NC(=O)N2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol

Description

N-cyclohex-3-en-1-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide is a complex organic compound that features a unique combination of cyclohexene, furan, and piperazine moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclohex-3-en-1-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide typically involves multi-step organic reactionsThe final step involves the formation of the piperazine-1-carboxamide moiety through a coupling reaction .

Industrial Production Methods

Industrial production methods for this compound may involve optimization of reaction conditions to increase yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and recrystallization are often employed to purify the final product .

Chemical Reactions Analysis

Types of Reactions

N-cyclohex-3-en-1-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.

Reduction: The cyclohexene ring can be reduced to cyclohexane derivatives.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like amines for substitution reactions .

Major Products Formed

The major products formed from these reactions include various derivatives of the original compound, such as furan-2,3-dione derivatives from oxidation and cyclohexane derivatives from reduction .

Scientific Research Applications

N-cyclohex-3-en-1-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-cyclohex-3-en-1-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide involves its interaction with specific molecular targets. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved can include inhibition of signal transduction pathways that are crucial for cell proliferation and survival .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other piperazine derivatives and furan-containing molecules. Examples are:

• N-methylpiperazine-1-carboxamide
• Furan-2-carboxamide derivatives

Uniqueness

What sets N-cyclohex-3-en-1-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide apart is its unique combination of cyclohexene, furan, and piperazine moieties, which confer distinct chemical and biological properties. This makes it a valuable compound for research and potential therapeutic applications .